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Compound of Interest

Compound Name: Boc-Glycine-13C

Cat. No.: B1602286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Stable isotope-labeled compounds are indispensable tools in modern research, enabling

precise tracking and quantification in a multitude of applications, from metabolic flux analysis to

quantitative proteomics. Boc-Glycine-¹³C, a derivative of the simplest amino acid, glycine,

protected with a tert-butyloxycarbonyl (Boc) group and enriched with a carbon-13 isotope, is a

key reagent in many of these advanced studies. A thorough understanding of its quality and

purity, as detailed in the Certificate of Analysis (CoA), is paramount for the integrity and

reproducibility of experimental results. This in-depth technical guide provides a comprehensive

overview of how to interpret the CoA for Boc-Glycine-¹³C, detailing the analytical methodologies

employed and the significance of the data presented.

Representative Certificate of Analysis: Boc-Glycine-
¹³C
A typical Certificate of Analysis for Boc-Glycine-¹³C provides a summary of the physical and

chemical properties of a specific batch. The following tables consolidate representative

quantitative data you would expect to find.

Table 1: General Properties and Identification
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Parameter Specification Result

Product Name Boc-Glycine-¹³C Conforms

CAS Number 97352-64-2 Conforms

Molecular Formula C₆¹³CH₁₃NO₄ Conforms

Molecular Weight 176.18 g/mol Conforms

Appearance White to off-white solid White solid

Melting Point 86-89 °C 87.5 °C

Table 2: Purity and Isotopic Enrichment

Analytical Test Method Specification Result

Chemical Purity HPLC ≥ 98.0% 99.5%

Isotopic Enrichment Mass Spectrometry ≥ 99 atom % ¹³C 99.2 atom % ¹³C

¹H NMR Conforms to structure Conforms Conforms

¹³C NMR Conforms to structure Conforms Conforms

Table 3: Elemental Analysis

Element Theoretical (%) Actual (%)

Carbon (C) 47.72 47.68

Hydrogen (H) 7.44 7.49

Nitrogen (N) 7.95 7.91

Experimental Protocols: The Foundation of Quality
Assurance
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The data presented in the CoA are the result of rigorous analytical testing. Below are detailed

methodologies for the key experiments cited.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
Objective: To determine the chemical purity of Boc-Glycine-¹³C and to identify and quantify any

impurities.

Methodology:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: A gradient of solvent A (0.1% trifluoroacetic acid in water) and solvent B (0.1%

trifluoroacetic acid in acetonitrile).

Gradient Program:

0-5 min: 95% A, 5% B

5-25 min: Linear gradient to 5% A, 95% B

25-30 min: Hold at 5% A, 95% B

30-35 min: Return to 95% A, 5% B

Flow Rate: 1.0 mL/min

Detection: UV absorbance at 210 nm.

Sample Preparation: The sample is accurately weighed and dissolved in a suitable solvent

(e.g., a mixture of water and acetonitrile) to a known concentration (e.g., 1 mg/mL).

Analysis: The sample solution is injected into the HPLC system. The purity is calculated by

dividing the peak area of the main component by the total area of all peaks, expressed as a

percentage.
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Mass Spectrometry (MS) for Isotopic Enrichment and
Molecular Weight Verification
Objective: To confirm the molecular weight of Boc-Glycine-¹³C and to determine the percentage

of ¹³C isotopic enrichment.

Methodology:

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) with an

electrospray ionization (ESI) source.

Ionization Mode: ESI in negative ion mode is often suitable for carboxylic acids.

Sample Preparation: The sample is dissolved in a suitable solvent (e.g., methanol or

acetonitrile) at a low concentration (e.g., 10 µg/mL) and may be infused directly or injected

via an LC system.

Data Acquisition: The mass spectrometer is scanned over a relevant mass-to-charge (m/z)

range to detect the molecular ion [M-H]⁻.

Analysis:

Molecular Weight Verification: The observed m/z of the monoisotopic peak is compared to

the theoretical m/z of the ¹³C-labeled compound.

Isotopic Enrichment Calculation: The relative intensities of the isotopic peaks (e.g., the

peak for the fully ¹³C-labeled molecule and the peak for the unlabeled molecule) are used

to calculate the atom percent enrichment of ¹³C.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
Objective: To confirm the chemical structure of Boc-Glycine-¹³C and to ensure the absence of

significant organic impurities.

¹H NMR Spectroscopy:
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Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

Sample Preparation: The sample is dissolved in the deuterated solvent.

Data Acquisition: A standard proton NMR spectrum is acquired.

Interpretation: The chemical shifts, integration values, and coupling patterns of the observed

peaks are compared to the expected spectrum for Boc-Glycine. Key expected signals

include those for the tert-butyl group of the Boc protector and the methylene protons of the

glycine backbone.

¹³C NMR Spectroscopy:

Instrumentation: A high-field NMR spectrometer.

Solvent: As for ¹H NMR.

Data Acquisition: A proton-decoupled ¹³C NMR spectrum is acquired.

Interpretation: The chemical shifts of the carbon signals are compared to the expected

values. The spectrum will show a characteristic signal for the ¹³C-labeled carbon, which will

typically be a singlet with a significantly higher intensity than the other carbon signals at

natural abundance. The chemical shifts of the carbonyl carbon of the Boc group, the

quaternary carbon of the Boc group, and the methyl carbons of the Boc group are also

confirmed.

Elemental Analysis for Elemental Composition
Objective: To determine the percentage by weight of carbon, hydrogen, and nitrogen in the

compound.

Methodology:

Instrumentation: An automated elemental analyzer.
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Principle: The sample is combusted at a high temperature in a stream of oxygen. The

resulting gases (CO₂, H₂O, and N₂) are separated and quantified by a detector (e.g., a

thermal conductivity detector).

Analysis: The measured percentages of C, H, and N are compared to the theoretical values

calculated from the molecular formula of Boc-Glycine-¹³C. The results should be within a

narrow margin of error (typically ±0.4%) of the theoretical values.

Visualizing Quality and Application
Diagrams can provide a clear and concise understanding of complex processes. The following

have been generated using the Graphviz DOT language to illustrate the quality control

workflow and a key application of Boc-Glycine-¹³C.
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Caption: Quality control workflow for Boc-Glycine-¹³C.
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Caption: Application of Boc-Glycine-¹³C in metabolic flux analysis.

Conclusion
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The Certificate of Analysis for Boc-Glycine-¹³C is more than just a document; it is a

comprehensive quality statement that underpins the reliability of your research. By

understanding the data presented and the rigorous experimental protocols used to generate

them, researchers, scientists, and drug development professionals can have full confidence in

the integrity of this critical research material. This guide serves as a reference to aid in the

interpretation of the CoA, ensuring that the Boc-Glycine-¹³C used in your experiments meets

the high standards required for cutting-edge scientific discovery.

To cite this document: BenchChem. [Decoding the Certificate of Analysis: A Technical Guide
to Boc-Glycine-¹³C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602286#interpreting-the-certificate-of-analysis-for-
boc-glycine-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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